Cas no 832731-09-6 (L-Leucine, L-seryl-L-seryl-L-seryl-)

• Product Name: L-Leucine, L-seryl-L-seryl-L-seryl-
• CAS No: 832731-09-6
• MF: C₁₅H₂₈N₄O₈
• MW: 392.404824256897
• CID: 674085
• PubChem ID: 71415801
• Update Time: 2025-04-19

L-Leucine, L-seryl-L-seryl-L-seryl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-seryl-L-seryl-L-seryl-
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoic acid
• DTXSID80835211
• 832731-09-6
• L-Seryl-L-seryl-L-seryl-L-leucine

• Inchi： 1S/C15H28N4O8/c1-7(2)3-9(15(26)27)17-13(24)11(6-22)19-14(25)10(5-21)18-12(23)8(16)4-20/h7-11,20-22H,3-6,16H2,1-2H3,(H,17,24)(H,18,23)(H,19,25)(H,26,27)/t8-,9-,10-,11-/m0/s1
• InChI Key： DYQMUSWANNLLMU-NAKRPEOUSA-N
• SMILES： O=C([C@H](CO)NC([C@H](CO)NC([C@H](CO)N)=O)=O)N[C@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 392.19071386g/mol
• Monoisotopic Mass: 392.19071386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.1
• Topological Polar Surface Area: 211Ų